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Compound of Interest

Compound Name: Indatraline hydrochloride

Cat. No.: B1671864

For Researchers, Scientists, and Drug Development
Professionals

Introduction

Indatraline hydrochloride is a potent, non-selective monoamine transporter inhibitor that
blocks the reuptake of serotonin (5-HT), dopamine (DA), and norepinephrine (NE).[1][2] Its
activity at the serotonin transporter (SERT), dopamine transporter (DAT), and norepinephrine
transporter (NET) makes it a valuable tool in neuroscience research, particularly in studies
related to depression, addiction, and neurodegenerative diseases.[1][2] Proper preparation of
indatraline hydrochloride solutions is critical for obtaining accurate and reproducible
experimental results. These application notes provide detailed protocols for the preparation of
stock and working solutions for both in vitro and in vivo research applications.

Data Presentation

Table 1: Chemical and Physical Properties of Indatraline Hydrochloride
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Property Value Reference
Molecular Formula C16H15CI2N-HCI [1103114]
Molecular Weight 328.67 g/mol [1][3]14]
CAS Number 96850-13-4 [1][31[4]
Appearance Off-white solid [31[5]
Purity >98% [1][4]
) Desiccate at Room
Storage (Solid) [1103114]
Temperature
Table 2: Solubility of Indatraline Hydrochloride
Maximum
Solvent ] Notes Reference
Concentration
Gentle warming may
Water 10 mM (3.29 mg/mL) ) [1114]
be required.
100 mM (32.87
DMSO Soluble. [1][4]1[6]

mg/mL)

10% DMSO, 40%
PEG300, 5% Tween-
80, 45% Saline

=5 mg/mL (15.21
mM)

Clear solution for in

[7]

Vivo use.

10% DMSO, 90%
(20% SBE-B-CD in

Saline)

=5 mg/mL (15.21
mM)

Clear solution for in

[7]

Vivo use.

10% DMSO, 90%
Corn Ol

>5 mg/mL (15.21
mM)

Clear solution for in

[7]

Vivo use.

Table 3: Storage Conditions for Indatraline Hydrochloride Solutions
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Storage .
Duration Notes Reference
Temperature

Sealed storage, away
-20°C 1 month ] [7]
from moisture.

Sealed storage, away

from moisture. Aliquot
-80°C 6 months )

to avoid repeated

freeze-thaw cycles.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Aqueous Stock Solution for In Vitro Studies
This protocol is suitable for preparing a stock solution for use in cell culture experiments.

Materials:

Indatraline hydrochloride powder

Sterile, deionized, or distilled water

Sterile conical tubes (15 mL or 50 mL)

Calibrated analytical balance

Water bath or heating block set to 37°C

Sterile filter (0.22 pum) and syringe
Procedure:

o Calculate the required mass: To prepare 10 mL of a 10 mM stock solution, calculate the
mass of indatraline hydrochloride needed:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass (g) = 0.010 mol/L x 0.010 L x 328.67 g/mol = 0.03287 g (or 32.87 mg)
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Weigh the compound: Accurately weigh 32.87 mg of indatraline hydrochloride powder and
transfer it to a 15 mL sterile conical tube.

Add solvent: Add 10 mL of sterile water to the conical tube.

Dissolve the compound: Vortex the solution briefly. If the compound does not fully dissolve,
place the tube in a 37°C water bath for 10-15 minutes and vortex intermittently until the
solution is clear.[1][4][8]

Sterile filter: To ensure sterility for cell culture applications, filter the solution through a 0.22
pum sterile syringe filter into a new sterile tube.

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes (e.g., 100 uL or
500 uL) to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one
month or -80°C for up to six months.[7]

Protocol 2: Preparation of a 100 mM DMSO Stock Solution

This protocol is for creating a highly concentrated stock solution, which can be diluted further in

aqueous buffers or media.

Materials:

Indatraline hydrochloride powder
Anhydrous, sterile-filtered DMSO
Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Procedure:

Calculate the required mass: To prepare 1 mL of a 100 mM stock solution:

o Mass (mg) = 100 mmol/L x 0.001 L x 328.67 g/mol x 1000 mg/g = 32.87 mg
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» Weigh the compound: Weigh 32.87 mg of indatraline hydrochloride and place it in a sterile
microcentrifuge tube.

e Add solvent: Add 1 mL of anhydrous, sterile-filtered DMSO to the tube.

o Dissolve the compound: Vortex the tube until the powder is completely dissolved. Gentle
warming to 37°C can be used to aid dissolution if necessary.[8]

» Aliquot and store: Aliquot the stock solution into single-use volumes and store at -20°C or
-80°C.[7] Note that long-term storage of solutions is not generally recommended; they should
be used as soon as possible.[3]

Protocol 3: Preparation of an In Vivo Formulation (Example with Saline/DMSO/PEG300/Tween-
80)

This protocol provides an example of a vehicle formulation suitable for intraperitoneal (IP) or
other systemic administration routes in animal models.[7]

Materials:

Indatraline hydrochloride powder

DMSO

PEG300 (Polyethylene glycol 300)

Tween-80

Sterile saline (0.9% NacCl)

Sterile tubes

Procedure:

e Prepare a concentrated DMSO stock: First, prepare a concentrated stock solution of
indatraline hydrochloride in DMSO (e.g., 50 mg/mL).
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o Prepare the vehicle: In a sterile tube, prepare the final vehicle by mixing the components in
the following ratio:

o 10% DMSO
o 40% PEG300
o 5% Tween-80
o 45% Saline

» Prepare the final dosing solution: To achieve a final concentration of 5 mg/mL, add the
concentrated DMSO stock to the pre-mixed vehicle. For example, to prepare 1 mL of the
final solution:

o Add 100 pL of the 50 mg/mL indatraline-DMSO stock to 900 uL of the vehicle (containing
PEG300, Tween-80, and saline in the correct proportions).

o Mix thoroughly: Vortex the final solution until it is clear and homogenous. If precipitation
occurs, gentle warming and sonication can be used to aid dissolution.[7]

o Administration: The solution should be prepared fresh before each experiment.
Mandatory Visualizations
Signaling Pathway

Indatraline has been shown to induce autophagy by modulating the AMPK/mTOR/S6K
signaling pathway.[9][10] The diagram below illustrates this mechanism.

Inhibits Monoamine Transporters
(SERT, DAT, NET)

Indatraline
Hydrochloride

Activates Inhibits

Activates
Autophagy
Induction

Inhibits

Inhibits

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.medchemexpress.com/cis-indatraline-hydrochloride.html
https://www.medchemexpress.com/indatraline-hydrochloride.html
https://yonsei.elsevierpure.com/en/publications/antidepressant-indatraline-induces-autophagy-and-inhibits-resteno/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page
Caption: Indatraline's signaling pathway leading to autophagy induction.
Experimental Workflow

The following diagram outlines the general workflow for preparing a stock solution and
subsequent working solutions of indatraline hydrochloride.
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Caption: Workflow for indatraline hydrochloride solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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